molecular formula C11H9BrFNO2 B8307206 3-(5-bromo-7-fluoro-1H-indol-2-yl)propanoic acid CAS No. 1201149-21-4

3-(5-bromo-7-fluoro-1H-indol-2-yl)propanoic acid

Cat. No. B8307206
CAS RN: 1201149-21-4
M. Wt: 286.10 g/mol
InChI Key: CWEFVWYZCJXPIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(5-bromo-7-fluoro-1H-indol-2-yl)propanoic acid is a useful research compound. Its molecular formula is C11H9BrFNO2 and its molecular weight is 286.10 g/mol. The purity is usually 95%.
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properties

CAS RN

1201149-21-4

Molecular Formula

C11H9BrFNO2

Molecular Weight

286.10 g/mol

IUPAC Name

3-(5-bromo-7-fluoro-1H-indol-2-yl)propanoic acid

InChI

InChI=1S/C11H9BrFNO2/c12-7-3-6-4-8(1-2-10(15)16)14-11(6)9(13)5-7/h3-5,14H,1-2H2,(H,15,16)

InChI Key

CWEFVWYZCJXPIS-UHFFFAOYSA-N

Canonical SMILES

C1=C2C=C(NC2=C(C=C1Br)F)CCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (4-bromo-2-fluoro-6-iodophenyl)amine (D159) (2 g), 4-pentynoic acid (0.62 g) and copper(I) iodide (0.60 g) in DMF (4 mL) stirred under nitrogen at room temperature was added bis(triphenylphosphine)palladium(II) chloride (0.222 g), then triethylamine (2.2 mL) was added in a portion. The reaction mixture was stirred at 80° C. in microwave reactor for 2 hrs. The solid in the mixture was filtered, the filtrate was diluted with EtOAc (30 mL), washed with brine (80 mL) and water (50 mL×2). The organic layer was dried over anhydrous sodium sulfate. The dried solution was concentrated. The residue was purified by column chromatography to afford 3-(5-bromo-7-fluoro-1H-indol-2-yl)propanoic acid (D160) (700 mg) as a yellow solid. MS (ES): C11H9BrFNO2 requires 285; found 286.0 (M+H+). δH (CDCl3, 400 MHz): 2.75 (2H, t), 3.07 (2H, t), 5.45 (1H, s), 7.05 (1H, d), 7.41 (1H, s).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
0.62 g
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
0.6 g
Type
catalyst
Reaction Step One
Quantity
2.2 mL
Type
reactant
Reaction Step Two
Quantity
0.222 g
Type
catalyst
Reaction Step Three

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